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Compound of Interest

Compound Name: Olivil 4'-O-glucoside

CAS No.: 76880-93-8

Cat. No.: B1163482

Get Quote

Introduction & Scientific Context
Olivil 4'-O-glucoside (also known as Olivil 4'-O-β-D-glucopyranoside) is a bioactive lignan

glycoside primarily isolated from Eucommia ulmoides (Du Zhong), Gentianella acuta, and

Stereospermum cylindricum. It serves as a critical Quality Marker (Q-Marker) for

pharmacokinetic studies and the standardization of herbal medicines used in antihypertensive

and anti-inflammatory therapies.

Accurate quantification depends entirely on the integrity of the reference standard. Lignan

glycosides exhibit specific solubility behaviors—possessing a polar sugar moiety and a non-

polar lignan backbone—which necessitates a "biphilic" solvent strategy to prevent precipitation

during storage or gradient elution.
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Property Specification Notes

Chemical Name
Olivil 4'-O-β-D-

glucopyranoside

CAS Number 76880-93-8 or 56440-73-4

Note: Verify CAS on specific

vendor CoA; 76880-93-8 is

commonly cited for the natural

isomer.

Molecular Weight 538.54 g/mol

Formula C₂₆H₃₄O₁₂

Appearance White to off-white powder Hygroscopic

Solubility
DMSO (>10 mg/mL), Methanol

(>5 mg/mL)

Sparingly soluble in pure

water; insoluble in hexane.

UV Max ~238 nm, 280 nm
Characteristic lignan

absorption.

Material & Equipment Requirements
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), use only

analytical-grade reagents.

Reference Standard: Olivil 4'-O-glucoside (Purity ≥ 98% by HPLC).

Solvents:

Stock Solvent: LC-MS Grade Methanol (MeOH) or Dimethyl Sulfoxide (DMSO).

Dilution Solvent: 50% Methanol in Water (v/v).

Equipment:

Analytical Balance (readability 0.01 mg or 0.001 mg).

Class A Volumetric Flasks (1 mL, 5 mL, 10 mL).
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Vortex Mixer and Ultrasonic Bath (temperature controlled).

Amber Glass Vials (Silanized preferred to minimize adsorption).

Protocol: Primary Stock Solution Preparation (1.0
mg/mL)
Scientific Rationale: Directly dissolving the compound in water is risky due to slow kinetics and

potential micro-precipitation. We utilize Methanol as the primary solvent because it offers

excellent solubility, is easily removed if necessary, and is compatible with Reversed-Phase

HPLC mobile phases. DMSO is a backup for higher concentrations but is viscous and difficult

to remove.

Step-by-Step Methodology
Equilibration: Allow the commercial vial of Olivil 4'-O-glucoside to equilibrate to room

temperature (20–25°C) for 30 minutes before opening. This prevents condensation of

atmospheric moisture onto the hygroscopic powder.

Weighing (Difference Method):

Place a clean 5 mL Class A volumetric flask on the balance and tare.

Weigh approximately 5.0 mg of the standard directly into the flask.

Record the exact mass (

) to the nearest 0.01 mg (e.g., 5.02 mg).

Dissolution:

Add approximately 3 mL of LC-MS Grade Methanol.

Sonicate for 2–5 minutes at ambient temperature. Ensure no particulate matter remains.

Caution: Do not heat above 30°C to avoid degradation.

Volume Adjustment:
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Allow the solution to cool to room temperature if sonication generated heat.

Dilute to the mark with Methanol.

Invert the flask 10 times to mix.

Calculation:

(Where Purity is the decimal fraction from the Certificate of Analysis, e.g., 0.98)

Protocol: Working Standard Preparation (Serial
Dilution)
Scientific Rationale: Lignans can adsorb to glass surfaces at very low concentrations.

Therefore, working solutions should be prepared in a solvent mixture that mimics the initial

mobile phase (e.g., 30-50% Methanol) to maintain solubility while focusing the analyte on the

column head during injection.

Dilution Scheme (Target: Calibration Curve 5 – 100
µg/mL)
Solvent: 50% Methanol in Water

Standard ID Source Volume Taken Final Vol.
Final Conc.
(approx)

WS-100 Stock (1 mg/mL) 1000 µL 10 mL 100 µg/mL

WS-50 WS-100 5.0 mL 10 mL 50 µg/mL

WS-25 WS-50 5.0 mL 10 mL 25 µg/mL

WS-10 WS-100 1.0 mL 10 mL 10 µg/mL

WS-5 WS-50 1.0 mL 10 mL 5 µg/mL

Quality Control & Validation (HPLC-UV)
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Before using the standards for critical assays, validate the solution using the following

established chromatographic conditions.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 250 mm × 4.6 mm, 5 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water[1]

B: Acetonitrile[2]

Gradient: 10% B to 40% B over 30 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 238 nm (Max absorption) or 280 nm.

Injection Volume: 10 µL.

Acceptance Criteria:

Single Peak: Purity > 98% area normalization.

Retention Time: Consistent with CoA (typically ~15-20 min depending on gradient).

Linearity:

for the calibration curve.

Visualization of Workflows
Diagram 1: Preparation & Validation Workflow
This diagram illustrates the logical flow from solid handling to validation, emphasizing critical

control points (CCPs).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.semanticscholar.org/paper/09f929413d4f799b035b004dc928684602820a57
https://www.researchgate.net/publication/288735021_Simultaneous_determination_of_seven_compounds_in_Eucommiae_Folium_by_HPLC
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Standard
(Olivil 4'-O-glucoside)

Equilibrate to RT
(30 mins)

Weigh ~5mg
(Class A Balance)

Prevent Moisture

Dissolve in MeOH
(Sonicate 2-5 min)

Primary Stock
(1.0 mg/mL)

Serial Dilution
(Solvent: 50% MeOH)

Storage
(-20°C, Amber Vial)

Aliquot

HPLC-UV Validation
(238 nm)

If Valid

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1163482/docs?utm_src=pdf-body-img#application-note-preparation-of-olivil-4-o-glucoside-standard-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Critical workflow for the gravimetric preparation and validation of Olivil 4'-O-
glucoside standards.

Diagram 2: Serial Dilution Logic
Visualizing the dilution factors to minimize pipetting errors.
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Caption: Serial dilution strategy using 50% Methanol to generate a linear calibration range.

Storage and Stability
Stock Solution (1 mg/mL): Stable for 6 months at -20°C or -80°C.

Working Solutions: Prepare fresh weekly. Store at 4°C.[3]

Degradation Markers: Appearance of extra peaks at lower retention times (hydrolysis of

glucose) or peak broadening (oxidation).

Container: Use amber glass to protect from photodegradation.

Troubleshooting
Precipitation: If the solution becomes cloudy upon adding water, the concentration is too high

for the aqueous ratio. Increase the Methanol fraction to 60-70%.

Split Peaks: Indicates pH mismatch. Ensure the mobile phase contains 0.1% Formic Acid to

suppress silanol ionization and keep the phenolic groups protonated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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